molecular formula C9H9N3 B8296531 n'-Cyano-2-methylbenzenecarboximidamide

n'-Cyano-2-methylbenzenecarboximidamide

Cat. No.: B8296531
M. Wt: 159.19 g/mol
InChI Key: NUKDGHRYBNMTDQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N'-Cyano-2-methylbenzenecarboximidamide is a useful research compound. Its molecular formula is C9H9N3 and its molecular weight is 159.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H9N3

Molecular Weight

159.19 g/mol

IUPAC Name

N'-cyano-2-methylbenzenecarboximidamide

InChI

InChI=1S/C9H9N3/c1-7-4-2-3-5-8(7)9(11)12-6-10/h2-5H,1H3,(H2,11,12)

InChI Key

NUKDGHRYBNMTDQ-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=CC=C1C(=NC#N)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of Example 19A (2.5 g 10.00 mmol) in 10 ml of absolute ethanol was added a solution of sodium ethoxide (681 mg, 10 mmol) in 3.7 ml of absolute ethanol. The precipitate was filtered and the filtrate was treated with a solution of cyanamide (420 mg, 10 mmol) in 10 ml of absolute ethanol. The reaction mixture was refluxed for 3 days and the solvent removed under reduced pressure. The crude mixture was purified by silica gel chromatography, eluting with a gradient of 0-50% ethyl acetate in methylene chloride to provide the 0.3 g of title compound. MS (ESI+) m/z 160 (M+H)+.
Name
solution
Quantity
2.5 g
Type
reactant
Reaction Step One
Quantity
681 mg
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
3.7 mL
Type
solvent
Reaction Step One
Quantity
420 mg
Type
reactant
Reaction Step Two
Quantity
10 mL
Type
solvent
Reaction Step Two

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